![molecular formula C18H19BrN2O5S B4014895 1-(2-bromobenzyl)-4-(2-thienylcarbonyl)piperazine oxalate](/img/structure/B4014895.png)
1-(2-bromobenzyl)-4-(2-thienylcarbonyl)piperazine oxalate
Overview
Description
1-(2-bromobenzyl)-4-(2-thienylcarbonyl)piperazine oxalate, also known as BZP, is a synthetic compound that belongs to the piperazine family. It is a psychoactive substance that has been used as a recreational drug due to its stimulant effects. However, BZP has also been the subject of scientific research due to its potential therapeutic applications.
Mechanism of Action
1-(2-bromobenzyl)-4-(2-thienylcarbonyl)piperazine oxalate acts as a stimulant by increasing the levels of dopamine, norepinephrine, and serotonin in the brain. It achieves this by inhibiting the reuptake of these neurotransmitters, thereby prolonging their activity. This compound also has an affinity for serotonin and dopamine receptors, which further contributes to its stimulant effects.
Biochemical and Physiological Effects:
This compound has been shown to increase heart rate, blood pressure, and body temperature. It also causes pupil dilation and can lead to insomnia and anxiety. In high doses, this compound can cause seizures and other serious adverse effects.
Advantages and Limitations for Lab Experiments
1-(2-bromobenzyl)-4-(2-thienylcarbonyl)piperazine oxalate has been used as a research tool to study the mechanisms of neurotransmitter release and reuptake in the brain. It has also been used to investigate the role of dopamine and serotonin in drug addiction. However, the use of this compound in laboratory experiments is limited by its potential for abuse and its adverse effects.
Future Directions
Further research is needed to fully understand the therapeutic potential of 1-(2-bromobenzyl)-4-(2-thienylcarbonyl)piperazine oxalate. Studies should focus on identifying the optimal dosage and administration route for different conditions, as well as investigating the long-term effects of this compound use. Additionally, research should be conducted to develop safer and more effective analogs of this compound that can be used in clinical settings.
Conclusion:
In conclusion, this compound is a synthetic compound that has been used as a recreational drug but also has potential therapeutic applications. Its mechanism of action involves increasing the levels of dopamine, norepinephrine, and serotonin in the brain. This compound has been studied in various fields, including psychiatry, neurology, and pharmacology, and has been shown to have both advantages and limitations for laboratory experiments. Further research is needed to fully understand the therapeutic potential of this compound and to develop safer and more effective analogs.
Scientific Research Applications
1-(2-bromobenzyl)-4-(2-thienylcarbonyl)piperazine oxalate has been studied for its potential therapeutic applications in various fields, including psychiatry, neurology, and pharmacology. Some studies have suggested that this compound may have antidepressant and anxiolytic effects, while others have investigated its potential as a treatment for Parkinson's disease and drug addiction.
Properties
IUPAC Name |
[4-[(2-bromophenyl)methyl]piperazin-1-yl]-thiophen-2-ylmethanone;oxalic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17BrN2OS.C2H2O4/c17-14-5-2-1-4-13(14)12-18-7-9-19(10-8-18)16(20)15-6-3-11-21-15;3-1(4)2(5)6/h1-6,11H,7-10,12H2;(H,3,4)(H,5,6) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QTXWZZVSUZSZOX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC=CC=C2Br)C(=O)C3=CC=CS3.C(=O)(C(=O)O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19BrN2O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
455.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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